2-(4,5-Dihydro-1H-imidazol-2-yl)-6-methylaniline

• CAS No.: 500101-05-3
• Molecular Formula: C10H13N3
• Molecular Weight: 175.23 g/mol
• IUPAC Name: 2-(4,5-dihydro-1H-imidazol-2-yl)-6-methylaniline
• InChI: InChI=1S/C10H13N3/c1-7-3-2-4-8(9(7)11)10-12-5-6-13-10/h2-4H,5-6,11H2,1H3,(H,12,13)
• InChI Key: YGXJSSGODDPHRS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C2=NCCN2)N

Description

2-(4,5-Dihydro-1H-imidazol-2-yl)-6-methylaniline is a useful research compound. Its molecular formula is C10H13N3 and its molecular weight is 175.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of the title compound of Step A (0.5 g, 2.44 mmol) in ethanol (50 mL) was added palladium hydroxide (50 mg, 20 wt % on carbon). The flask was twice evacuated and flushed with nitrogen and then twice evacuated and flushed with hydrogen. The mixture was vigorously stirred under a balloon of hydrogen for 3 hours before being evacuated, exposed to air and filtered through a pad of Celite®. The solution was concentrated and filtered through a pad of silica gel, eluting with 5% then 10% methanol in dichloromethane, then 5% triethylamine, 10% methanol, 85% dichloromethane. The material eluting in triethylamine/methanol/dichloromethane was concentrated to give the title compound of Step B (0.38 g) as a light brown oil.